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Compound of Interest

Compound Name: Sulfo-Cy7.5 NHS ester

Cat. No.: B15553915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the bioconjugation chemistry involving Sulfo-
Cy7.5 NHS ester, a near-infrared (NIR) fluorescent dye. It details the reaction mechanism,

experimental protocols, and key data for successful labeling of biomolecules such as proteins,

antibodies, and peptides.

Introduction to Sulfo-Cy7.5 NHS Ester
Sulfo-Cy7.5 NHS ester is a water-soluble, hydrophilic fluorescent dye designed for labeling

biomolecules in aqueous environments.[1][2][3] Its key features include:

Near-Infrared (NIR) Fluorescence: With excitation and emission maxima in the NIR

spectrum, it is ideal for deep-tissue in vivo imaging applications due to reduced background

autofluorescence from biological tissues.[4][5]

Water Solubility: The presence of sulfonate groups enhances its water solubility, making it

particularly suitable for labeling sensitive proteins that may denature in the presence of

organic solvents.[6]

Amine Reactivity: The N-hydroxysuccinimide (NHS) ester functional group reacts efficiently

and specifically with primary aliphatic amines, such as the side chain of lysine residues in

proteins, to form stable amide bonds.[7][8]
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High Quantum Yield: Sulfo-Cy7.5 exhibits a higher fluorescence quantum yield compared to

Indocyanine Green (ICG), a clinically approved NIR dye.[1][3]

Physicochemical and Spectroscopic Properties
The properties of Sulfo-Cy7.5 NHS ester are summarized in the table below. Data from

various suppliers are included to provide a comprehensive overview.

Property Value Source

Molecular Weight 1180.47 g/mol [3]

1180.5 g/mol [7][9]

Excitation Maximum (λex) ~778 nm [3][7]

~788 nm [4]

Emission Maximum (λem) ~797 nm [3][7][8]

~808 nm [4]

Molar Extinction Coefficient 222,000 M⁻¹cm⁻¹ [3][7][8]

Fluorescence Quantum Yield 0.21 [7]

Solubility
Good in Water, DMF, and

DMSO
[3][7]

Storage Conditions -20°C in the dark, desiccated [1][7]

Bioconjugation Chemistry: Reaction Mechanism
The bioconjugation of Sulfo-Cy7.5 NHS ester to a biomolecule containing primary amines

proceeds via a nucleophilic acyl substitution reaction.
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Reactants

Reaction Conditions
ProductsSulfo-Cy7.5 NHS Ester

Sulfo-Cy7.5-Biomolecule
(Stable Amide Bond)

Reacts with

Biomolecule-NH₂

(e.g., Protein)

Aqueous Buffer
pH 8.3 - 8.5 NHS Byproduct

1. Prepare Protein Solution
(e.g., 2-10 mg/mL in PBS, pH 7.4)

3. Adjust pH of Protein Solution
(Add reaction buffer to pH 8.3-8.5)

2. Prepare Dye Stock Solution
(e.g., 10 mg/mL in anhydrous DMSO)

4. Calculate and Add Dye Solution
(Molar ratio of dye:protein typically 5:1 to 20:1)

5. Incubate Reaction Mixture
(1-2 hours at room temperature, protected from light)

6. Purify the Conjugate
(e.g., Desalting spin column to remove unreacted dye)

7. Characterize the Conjugate
(Determine Degree of Labeling via spectrophotometry)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15553915?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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